Cas no 1262009-75-5 (2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid)

• Product Name: 2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid
• CAS No: 1262009-75-5
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18320824
• CID: 1219806
• PubChem ID: 53226723
• Update Time: 2025-06-26

2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid
• 1262009-75-5
• 2-Chloro-4-(3-chloro-5-methylphenyl)benzoic acid, 95%
• 3,3'-Dichloro-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• MFCD18320824
• DTXSID20690341

• MDL： MFCD18320824
• Inchi： 1S/C14H10Cl2O2/c1-8-4-10(6-11(15)5-8)9-2-3-12(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key： DPFRXNQJYXYZOJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)Cl

Computed Properties

• Exact Mass: 280.0057849g/mol
• Monoisotopic Mass: 280.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid

Professional Introduction to 2-chloro-4-(3-chloro-5-methylphenyl)benzoic Acid (CAS No. 1262009-75-5)

2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid, identified by its CAS number 1262009-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of chlorine atoms at the 2nd and 3rd positions, along with a methyl group at the 5th position on the phenyl ring, imparts distinct reactivity and potential biological activity.

The synthesis and application of 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. Its molecular structure suggests a high degree of versatility, making it a valuable intermediate in the synthesis of more complex molecules. The benzoic acid core is well-known for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties.

In recent academic literature, researchers have explored the pharmacological potential of substituted benzoic acids, including 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid. Studies have indicated that such derivatives can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary investigations have suggested that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The chlorinated aromatic rings in 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid contribute to its ability to interact with biological targets through hydrophobic and electrostatic interactions. This feature is particularly relevant in drug design, where optimizing such interactions can enhance binding affinity and therapeutic efficacy. Moreover, the presence of multiple chlorine atoms increases the compound's lipophilicity, which can influence its absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid. These studies have helped predict its binding affinity to various biological targets, including proteins and nucleic acids. Such predictions are crucial for rational drug design, allowing researchers to optimize lead compounds before proceeding to costly and time-consuming experimental validation.

The pharmaceutical industry has shown particular interest in benzoic acid derivatives due to their well-documented safety profiles and established mechanisms of action. While 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid has not yet been commercialized as a drug itself, its derivatives have been explored in clinical trials for various therapeutic indications. For example, some modified benzoic acids have demonstrated promising results in treating chronic inflammatory conditions by modulating immune responses.

In addition to its pharmacological applications, 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid serves as a valuable building block in organic synthesis. Its unique structure allows for further functionalization through various chemical reactions, such as nucleophilic aromatic substitution or cross-coupling reactions. These synthetic pathways enable the creation of diverse analogs with tailored properties for specific applications.

The environmental impact of benzoic acid derivatives is also an area of growing concern. While these compounds are generally biodegradable, their persistence in certain environments can pose ecological risks. Therefore, researchers are increasingly focusing on developing greener synthetic methods that minimize waste and reduce environmental toxicity. Efforts are being made to optimize processes involving 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid to ensure sustainable production practices.

In conclusion, 2-chloro-4-(3-chloro-5-methylphenyl)benzoic acid (CAS No. 1262009-75-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents, while its interaction with biological targets suggests multiple applications in medicine. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in addressing various health challenges.